Cas no 1339928-48-1 (5-fluoro-2-(pentan-3-yl)aminobenzonitrile)

• Product Name: 5-fluoro-2-(pentan-3-yl)aminobenzonitrile
• CAS No: 1339928-48-1
• MF: C₁₂H₁₅FN₂
• MW: 206.259306192398
• CID: 5149374
• PubChem ID: 63675131
• Update Time: 2023-11-24

5-fluoro-2-(pentan-3-yl)aminobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-2-[(pentan-3-yl)amino]benzonitrile
• 5-fluoro-2-(pentan-3-ylamino)benzonitrile
• Benzonitrile, 2-[(1-ethylpropyl)amino]-5-fluoro-
• 5-fluoro-2-(pentan-3-yl)aminobenzonitrile

• Inchi： 1S/C12H15FN2/c1-3-11(4-2)15-12-6-5-10(13)7-9(12)8-14/h5-7,11,15H,3-4H2,1-2H3
• InChI Key： CECLGZAJKIMFJO-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C#N)C=1)NC(CC)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 229
• XLogP3: 4.1
• Topological Polar Surface Area: 35.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminotoluenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Aminotoluenes